Cas no 59123-23-8 ((R)-2-Amino-3-phenoxypropanoic acid)

• Product Name: (R)-2-Amino-3-phenoxypropanoic acid
• CAS No: 59123-23-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD23165170
• CID: 4654138
• PubChem ID: 91828155
• Update Time: 2025-05-20

(R)-2-Amino-3-phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-phenoxypropanoic acid
• (2R)-2-amino-3-phenoxypropanoic acid
• 8969AH
• SB37832
• O-phenyl-D-serine
• MFCD23165170
• DTXSID001316222
• F83695
• 59123-23-8
• (R)-2-Amino-3-phenoxypropanoic acid (H-D-Ser(Ph)-OH)
• (R)-2-Amino-3-phenoxypropanoicacid
• CS-0340699

• MDL： MFCD23165170
• Inchi： 1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： JQBDLDSXPJLCFK-MRVPVSSYSA-N
• SMILES： O(C1C=CC=CC=1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 181.07389321 g/mol
• Monoisotopic Mass: 181.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6
• Molecular Weight: 181.19

Additional information on (R)-2-Amino-3-phenoxypropanoic acid

Introduction to (R)-2-Amino-3-phenoxypropanoic Acid (CAS No. 59123-23-8)

(R)-2-Amino-3-phenoxypropanoic acid, with the chemical formula C₉H₁₃O₃N, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 59123-23-8, is a crucial intermediate in the synthesis of various bioactive molecules, particularly those involving enantioselective pharmacological agents. Its unique structural properties make it a valuable building block for developing novel therapeutic agents with enhanced specificity and reduced side effects.

The stereochemistry of (R)-2-Amino-3-phenoxypropanoic acid plays a pivotal role in its biological activity. The (R) configuration at the chiral center imparts specific interactions with biological targets, making it an essential component in the design of enantiopure drugs. This specificity is particularly important in medicinal chemistry, where the difference between enantiomers can lead to vastly different pharmacological outcomes. The compound's phenoxy side chain contributes to its solubility and metabolic stability, further enhancing its utility in drug development.

In recent years, there has been a surge in research focused on the applications of chiral amino acids in drug discovery. Studies have demonstrated that (R)-2-Amino-3-phenoxypropanoic acid can serve as a key intermediate in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The compound's ability to mimic natural amino acids allows for the design of peptidomimetics that can selectively inhibit target enzymes without affecting other biological pathways. This has opened up new avenues for developing more effective and targeted therapies.

Moreover, the pharmaceutical industry has shown increasing interest in green chemistry principles, leading to the development of sustainable synthetic routes for (R)-2-Amino-3-phenoxypropanoic acid. Recent advancements in enzymatic catalysis and biocatalysis have enabled the production of this compound with high enantiomeric purity using environmentally friendly methods. These innovations not only reduce the environmental impact of drug synthesis but also lower production costs, making it more accessible for large-scale applications.

The role of computational chemistry in optimizing the synthesis of (R)-2-Amino-3-phenoxypropanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict optimal reaction conditions and identify potential intermediates, significantly accelerating the drug discovery process. By leveraging computational tools, researchers can design more efficient synthetic pathways, reducing both time and resource consumption. This integration of computational methods with traditional organic synthesis has revolutionized how new drugs are developed.

Another exciting area of research involves the use of (R)-2-Amino-3-phenoxypropanoic acid in peptide-based therapeutics. Peptides are a class of bioactive molecules that have gained prominence due to their high specificity and low toxicity. The incorporation of this chiral amino acid into peptide sequences can enhance their stability and bioavailability, making them more effective as therapeutic agents. For instance, studies have shown that peptides modified with (R)-2-Amino-3-phenoxypropanoic acid exhibit improved binding affinity to their target proteins, leading to more potent pharmacological effects.

The potential applications of (R)-2-Amino-3-phenoxypropanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural motifs are found in various natural products and agrochemicals, suggesting its versatility as a building block for synthesizing novel compounds with desirable properties. Additionally, researchers are exploring its use in designing smart materials with enhanced functionality, such as polymers that can respond to specific environmental stimuli.

In conclusion, (R)-2-Amino-3-phenoxypropanoic acid (CAS No. 59123-23-8) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its unique structural features and stereochemical properties make it an invaluable tool for developing enantiopure drugs with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is set to grow even further.